Cas no 2034325-83-0 (N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide)

• Product name: N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 2034325-83-0
• MF: C₁₉H₂₆FN₃O₂S
• MW: 379.492046833038
• CID: 5407856

N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[(4-fluorophenyl)methyl]-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide
• N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide

• Inchi： 1S/C19H26FN3O2S/c20-16-3-1-14(2-4-16)11-21-18(24)19(25)22-12-15-5-8-23(9-6-15)17-7-10-26-13-17/h1-4,15,17H,5-13H2,(H,21,24)(H,22,25)
• InChI Key： GPACMGKQWFWKLZ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2CCSC2)CC1)(=O)C(NCC1=CC=C(F)C=C1)=O

Additional information on N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 2034325-83-0)

N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide, identified by its CAS number 2034325-83-0, is a sophisticated organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a fluorophenyl moiety, a piperidine ring, and a thiolane group, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a modulator of biological targets, given its hybrid pharmacophore design.

The compound's molecular structure is characterized by its ethanediamide backbone, which serves as a versatile scaffold for interactions with enzymes or receptors. The presence of the 4-fluorophenyl group enhances its binding affinity, while the thiolan-3-yl and piperidin-4-ylmethyl segments contribute to its stereochemical complexity. Such features align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

In the context of AI-driven drug discovery, N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide exemplifies how computational tools can predict bioactivity. Recent studies highlight its potential as a GPCR (G-protein-coupled receptor) ligand, a hot topic in neurodegenerative and metabolic disease research. This aligns with frequent search queries like "small molecules for CNS disorders" or "fluorinated compounds in medicine," reflecting broader scientific curiosity.

From a synthetic chemistry perspective, the compound's CAS 2034325-83-0 represents a challenge due to its multifunctional groups. Optimizing its yield often involves Pd-catalyzed cross-coupling or reductive amination—techniques widely discussed in organic chemistry forums. Its stability under physiological conditions is another area of investigation, particularly for researchers exploring prodrug strategies or targeted delivery systems.

The pharmacokinetic profile of this molecule remains under exploration, but preliminary data suggest moderate blood-brain barrier permeability—a key consideration for CNS-targeted therapeutics. This resonates with trending searches such as "BBB-penetrating compounds" or "fluorine in drug design." Additionally, its metabolic stability in liver microsomes is being evaluated to address common drug development hurdles like first-pass metabolism.

Beyond pharmaceutical applications, 2034325-83-0 has sparked interest in chemical biology for probing protein-ligand interactions. Its fluorine atom enables ¹⁹F-NMR studies, a technique gaining traction for fragment-based drug discovery. Such interdisciplinary relevance makes it a frequent subject in queries like "NMR applications in drug discovery" or "fluorine as a spectroscopic probe."

Environmental and green chemistry perspectives also apply to this compound. Researchers are investigating solvent-free synthesis routes or biocatalytic methods to produce it sustainably—addressing the growing demand for eco-friendly pharmaceutical manufacturing. These efforts correlate with popular search terms like "green synthesis of heterocycles" or "sustainable medicinal chemistry."

In conclusion, N'-(4-fluorophenyl)methyl-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}ethanediamide (CAS 2034325-83-0) embodies the convergence of structural ingenuity and therapeutic potential. Its study addresses multiple contemporary scientific priorities—from computational drug design to sustainable synthesis—making it a compound worth watching in both academic and industrial settings.